Isoeugenyl methyl ether Isoeugenyl methyl ether Methylisoeugenol, also known as (e)-methyl eugenol or 4-propenylveratrole, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Methylisoeugenol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methylisoeugenol is primarily located in the membrane (predicted from logP). Methylisoeugenol is a mild, bitter, and clove tasting compound that can be found in a number of food items such as star anise, sweet basil, ginger, and carrot. This makes methylisoeugenol a potential biomarker for the consumption of these food products.
Cis-isomethyleugenol is an isomethyleugenol.
Brand Name: Vulcanchem
CAS No.: 6380-24-1
VCID: VC0121967
InChI: InChI=1S/C11H14O2/c1-4-5-9-6-7-10(12-2)11(8-9)13-3/h4-8H,1-3H3/b5-4-
SMILES: CC=CC1=CC(=C(C=C1)OC)OC
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol

Isoeugenyl methyl ether

CAS No.: 6380-24-1

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VCID: VC0121967

Molecular Formula: C11H14O2

Molecular Weight: 178.23 g/mol

Isoeugenyl methyl ether - 6380-24-1

CAS No. 6380-24-1
Product Name Isoeugenyl methyl ether
Molecular Formula C11H14O2
Molecular Weight 178.23 g/mol
IUPAC Name 1,2-dimethoxy-4-[(Z)-prop-1-enyl]benzene
Standard InChI InChI=1S/C11H14O2/c1-4-5-9-6-7-10(12-2)11(8-9)13-3/h4-8H,1-3H3/b5-4-
Standard InChIKey NNWHUJCUHAELCL-PLNGDYQASA-N
Isomeric SMILES C/C=C\C1=CC(=C(C=C1)OC)OC
SMILES CC=CC1=CC(=C(C=C1)OC)OC
Canonical SMILES CC=CC1=CC(=C(C=C1)OC)OC
Appearance Oil
Density 1.047-1.053
Melting Point 70 °C
Mp 16-17 °
16-17°C
Physical Description Liquid
colourless to pale yellow liquid; delicate, clove-carnation aroma
Description Methylisoeugenol, also known as (e)-methyl eugenol or 4-propenylveratrole, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Methylisoeugenol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methylisoeugenol is primarily located in the membrane (predicted from logP). Methylisoeugenol is a mild, bitter, and clove tasting compound that can be found in a number of food items such as star anise, sweet basil, ginger, and carrot. This makes methylisoeugenol a potential biomarker for the consumption of these food products.
Cis-isomethyleugenol is an isomethyleugenol.
Solubility Insoluble in glycerine and propylene glycol; soluble in most fixed oils
soluble (in ethanol)
Synonyms isomethyleugenol
isomethyleugenol, (E)-isomer
isomethyleugenol, (Z)-isomer
methyl isoeugenol
methylisoeugenol
trans-isomethyleugenol
PubChem Compound 1549045
Last Modified Nov 11 2021
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